Cas no 4380-68-1 (2,4,6-TRIMETHYL-BENZAMIDE)

• Product Name: 2,4,6-TRIMETHYL-BENZAMIDE
• CAS No: 4380-68-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1018359
• PubChem ID: 246686
• Update Time: 2025-05-20

2,4,6-TRIMETHYL-BENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,4,6-TRIMETHYL-BENZAMIDE
• 2,4,6-trimethylbenzamide
• 2,4,6-trimethylbenzenamide
• 2,4,6-Trimethyl-benzoesaeure-amid
• 2,4,6-trimethyl-benzoic acid amide
• 2.4.6-Trimethyl-benzamid
• trimetylbenzamide
• QQAUZRKAWHZNCH-UHFFFAOYSA-N
• DTXSID00289272
• AC-18689
• AKOS009139329
• NSC60056
• 2.4.6-Trimethylbenzamid
• SCHEMBL580023
• NSC-60056
• MFCD00025479
• 4380-68-1

• Inchi： 1S/C10H13NO/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H,1-3H3,(H2,11,12)
• InChI Key： QQAUZRKAWHZNCH-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.039
• Boiling Point: 231°C at 760 mmHg
• Flash Point: 93.5°C
• Refractive Index: 1.545
• PSA: 43.09000
• LogP: 2.41100

Additional information on 2,4,6-TRIMETHYL-BENZAMIDE

2,4,6-Trimethylbenzamide (CAS No. 4380-68-1): A Comprehensive Overview

2,4,6-Trimethylbenzamide, also known by its CAS registry number 4380-68-1, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzamide, characterized by the presence of three methyl groups attached to the benzene ring at positions 2, 4, and 6. Its molecular formula is C9H13NO, and it has a molecular weight of 155.2 g/mol. The compound exists as a white crystalline solid with a melting point of approximately 77°C and is sparingly soluble in water but soluble in organic solvents such as ethanol and dichloromethane.

The synthesis of 2,4,6-trimethylbenzamide typically involves the reaction of 2,4,6-trimethylbenzoic acid with ammonia or an amide source in the presence of appropriate catalysts. This process is well-documented in organic chemistry literature and is often optimized for industrial-scale production. The compound's structure makes it highly stable under normal conditions, contributing to its wide range of applications.

In recent years, 2,4,6-trimethylbenzamide has gained attention due to its role in the pharmaceutical industry. Researchers have explored its potential as an intermediate in drug synthesis, particularly in the development of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that 2,4,6-trimethylbenzamide could serve as a valuable building block for developing new therapeutic agents.

Beyond pharmaceuticals, 2,4,6-trimethylbenzamide finds application in the agrochemical sector. It has been investigated as a component in herbicides and fungicides due to its ability to enhance the stability and efficacy of these formulations. Recent advancements in green chemistry have also highlighted its potential as an eco-friendly alternative to traditional chemical additives.

The electronic properties of 2,4,6-trimethylbenzamide make it an interesting candidate for use in materials science. Researchers have explored its application in the development of advanced polymers and composites. For example, studies have demonstrated that incorporating this compound into polymer matrices can improve mechanical strength and thermal stability. These properties are particularly relevant for applications in aerospace and automotive industries.

In terms of safety considerations, 2,4,6-trimethylbenzamide is generally considered non-toxic under normal handling conditions. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure workplace safety.

The increasing demand for sustainable chemical solutions has prompted further research into the synthesis and application of 2,4,6-trimethylbenzamide. Recent studies have focused on developing environmentally friendly synthesis routes using renewable feedstocks and catalytic processes. These efforts align with global initiatives aimed at reducing carbon footprints and promoting circular economy principles.

In conclusion, 2,4,6-trimethylbenzamide (CAS No. 4380-68-1) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic chemistry continue to unfold,